Cas no 1368090-12-3 (1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol)

• Product Name: 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol
• CAS No: 1368090-12-3
• MDL: MFCD26779263
• CID: 4593907
• PubChem ID: 82312916
• Update Time: 2025-10-18

1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2-[(2-hydroxyethyl)amino]ethan-1-ol
• 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol

• MDL： MFCD26779263

Additional information on 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol

Introduction to 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol (CAS No. 1368090-12-3)

1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol, with the chemical identifier CAS No. 1368090-12-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated aromatic ring and an amine-functionalized side chain, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound make it a valuable scaffold for further chemical modifications, enabling the exploration of diverse pharmacological activities.

The bromophenyl moiety in the molecular structure is particularly noteworthy, as halogenated aromatic compounds are frequently employed in drug design due to their enhanced binding affinity and metabolic stability. The presence of a hydroxyethylamine side chain introduces both hydrophilic and basic characteristics, which can influence solubility, bioavailability, and interactions with biological targets. These attributes make 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The unique structural features of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol suggest that it may exhibit inhibitory activity against specific PPIs. For instance, studies have shown that brominated aromatic compounds can disrupt protein-protein interactions by interfering with hydrophobic pockets or by modulating the conformation of target proteins. The hydroxyethylamine group may further enhance binding by forming hydrogen bonds or participating in salt bridge interactions, providing multiple mechanisms for molecular recognition.

Moreover, the compound's potential as a kinase inhibitor has been explored in preclinical research. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. The bromophenyl ring can serve as a scaffold for designing kinase inhibitors by interacting with ATP-binding pockets or allosteric sites. Early computational studies have suggested that derivatives of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol may exhibit inhibitory activity against certain kinases, making them attractive for further optimization.

The synthesis of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol involves multi-step organic transformations, including nucleophilic substitution reactions, reduction processes, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only enhance yield but also allow for the introduction of additional substituents to fine-tune pharmacological properties.

Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing analogs of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol. Molecular docking simulations and quantum mechanical calculations have been used to predict binding affinities and identify potential lead compounds. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize compounds for further investigation.

In vitro pharmacological studies have begun to elucidate the biological activity of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol. Initial experiments have demonstrated modest inhibitory effects on certain enzymes and cell-based assays, suggesting potential therapeutic applications. However, further research is needed to fully characterize its pharmacokinetic properties and toxicological profile. These studies will be critical for determining its suitability for clinical development and identifying any potential liabilities.

The versatility of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol as a chemical scaffold is evident from its potential applications across multiple therapeutic areas. Beyond its role as a kinase inhibitor or PPI modulator, this compound may also serve as a precursor for more complex derivatives with enhanced efficacy or selectivity. The combination of structural diversity and functional flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

The development of novel pharmaceutical agents requires a multidisciplinary approach, integrating expertise from synthetic chemistry, pharmacology, bioinformatics, and clinical research. The case of 1-(4-bromophenyl)-2-(2-hydroxyethyl)aminoethan-1-ol exemplifies how collaboration across these disciplines can lead to innovative drug discovery efforts. By leveraging cutting-edge technologies and methodologies, researchers can overcome traditional challenges associated with small-molecule drug development and bring new treatments to patients more rapidly.